![molecular formula C13H19NOS B044850 1-(2,3-Dimethyl-1,3-benzothiazol-2-yl)-2-methylpropan-2-ol CAS No. 123768-22-9](/img/structure/B44850.png)
1-(2,3-Dimethyl-1,3-benzothiazol-2-yl)-2-methylpropan-2-ol
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Overview
Description
1-(2,3-Dimethyl-1,3-benzothiazol-2-yl)-2-methylpropan-2-ol, also known as DMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMF is a versatile molecule that possesses unique chemical and physical properties, making it an ideal candidate for use in a wide range of applications, including scientific research.
Mechanism of Action
The mechanism of action of 1-(2,3-Dimethyl-1,3-benzothiazol-2-yl)-2-methylpropan-2-ol is not fully understood. However, it is believed that this compound can interact with metal ions and form chelate complexes, which can then be detected using fluorescence spectroscopy.
Biochemical and Physiological Effects:
This compound has been shown to have antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases, including multiple sclerosis and psoriasis. This compound has also been shown to modulate the immune system by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2,3-Dimethyl-1,3-benzothiazol-2-yl)-2-methylpropan-2-ol in lab experiments is its high sensitivity and selectivity for metal ions. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, this compound can be toxic and should be handled with care.
Future Directions
There are several future directions for research on 1-(2,3-Dimethyl-1,3-benzothiazol-2-yl)-2-methylpropan-2-ol. One possible direction is the development of new fluorescent probes based on this compound for the detection of other metal ions. Another direction is the synthesis of new MOFs using this compound as a ligand for gas storage and separation applications. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Synthesis Methods
1-(2,3-Dimethyl-1,3-benzothiazol-2-yl)-2-methylpropan-2-ol can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-aminothiophenol with acetone in the presence of sulfuric acid. The resulting product is then treated with methyl iodide to obtain this compound.
Scientific Research Applications
1-(2,3-Dimethyl-1,3-benzothiazol-2-yl)-2-methylpropan-2-ol has been extensively studied for its potential applications in scientific research. It has been used as a fluorescent probe for the detection of metal ions, such as copper and zinc, in biological samples. This compound has also been used as a ligand in the synthesis of metal-organic frameworks (MOFs) for gas storage and separation applications.
properties
CAS RN |
123768-22-9 |
---|---|
Molecular Formula |
C13H19NOS |
Molecular Weight |
237.36 g/mol |
IUPAC Name |
1-(2,3-dimethyl-1,3-benzothiazol-2-yl)-2-methylpropan-2-ol |
InChI |
InChI=1S/C13H19NOS/c1-12(2,15)9-13(3)14(4)10-7-5-6-8-11(10)16-13/h5-8,15H,9H2,1-4H3 |
InChI Key |
SIYVVNNATKPDRN-UHFFFAOYSA-N |
SMILES |
CC1(N(C2=CC=CC=C2S1)C)CC(C)(C)O |
Canonical SMILES |
CC1(N(C2=CC=CC=C2S1)C)CC(C)(C)O |
synonyms |
2-Benzothiazoleethanol,2,3-dihydro--alpha-,-alpha-,2,3-tetramethyl-(9CI) |
Origin of Product |
United States |
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